N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-N'-(4-methoxyphenyl)ethanediamide

• IUPAC Name: N-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-N'-(4-methoxyphenyl)oxamide
• InChI: InChI=1S/C19H21N3O6/c1-26-13-6-4-12(5-7-13)21-19(25)18(24)20-11-17(23)22-15-10-14(27-2)8-9-16(15)28-3/h4-10H,11H2,1-3H3,(H,20,24)(H,21,25)(H,22,23)
• InChI Key: JBTNWSXEZNNJLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C19H21N3O6
• Molecular Weight: 387.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has two amide groups, which are common in many biological molecules and pharmaceuticals. The presence of methoxy groups and a phenyl ring suggests that this compound could have interesting chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its amide groups and aromatic rings. Amides can participate in a variety of reactions, including hydrolysis and reductions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, and stability can be predicted based on the compound’s structure. For example, the presence of polar amide groups might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. If it has interesting biological activity, it could be developed into a pharmaceutical.